3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide

• Molecular Formula: C22H18N2O2S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H18N2O2S/c1-14-6-11-19-20(12-14)27-22(24-19)15-7-9-17(10-8-15)23-21(25)16-4-3-5-18(13-16)26-2/h3-13H,1-2H3,(H,23,25)
• InChI Key: DEQLMBYHDRGMNW-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)OC

Description

3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide, also known as MBB, is a benzamide derivative that has been the subject of scientific research due to its potential therapeutic applications. MBB is a small molecule that has shown promise in the treatment of various diseases, including cancer and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including histone deacetylases and protein kinases. These enzymes are involved in various cellular processes, including gene expression and cell signaling.
Biochemical and Physiological Effects:
3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the aggregation of amyloid-beta peptides, and inhibit the activity of certain enzymes. 3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide in lab experiments is its small size, which allows it to penetrate cell membranes and interact with intracellular targets. However, one limitation is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research of 3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cancer and Alzheimer's disease. Another direction is to study its mechanism of action in more detail, which could lead to the development of more potent and selective inhibitors of the enzymes it targets. Additionally, further research could be done to improve the solubility of 3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide in aqueous solutions, which would make it easier to work with in lab experiments.

Synthesis Methods

The synthesis of 3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide involves the reaction of 4-(6-methyl-1,3-benzothiazol-2-yl)aniline with 3-methoxybenzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The product is then purified using column chromatography to obtain 3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide in high purity.

Scientific Research Applications

3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide has been the subject of scientific research due to its potential therapeutic applications. It has shown promise in the treatment of various diseases, including cancer and Alzheimer's disease. 3-methoxy-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of Alzheimer's disease.